rac-Vestitone-D3
Description
rac-Vestitone-D3 (CAS 57462-46-1) is a deuterated organic compound with the molecular formula C₁₆H₁₁D₃O₅ and a molecular weight of 289.3 g/mol . The "D3" designation indicates the substitution of three hydrogen atoms with deuterium isotopes, a modification commonly employed to enhance metabolic stability or serve as an internal standard in mass spectrometry-based analytical workflows.
Properties
Molecular Formula |
C₁₆H₁₁D₃O₅ |
|---|---|
Molecular Weight |
289.3 |
Synonyms |
2,3-Dihydro-7-hydroxy-3-(2-hydroxy-4-methoxyphenyl)-4H-1-benzopyran-4-one-D3; (±)-2’,7-Dihydroxy-4’-methoxyisoflavanone-D3; (±)-Vestitone-D3 |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Isotopic Differences
- Deuterium Substitution: rac-Vestitone-D3 and rac-Duloxetine-d3 oxalate both incorporate three deuterium atoms, but their positions differ. For rac-Duloxetine-d3 oxalate, the SMILES notation (C(...)[2H]3) suggests deuterium substitution on a methyl group adjacent to a nitrogen atom, which may influence its metabolic resistance in vivo . In contrast, the exact deuterium positions in rac-Vestitone-D3 remain unspecified but are critical for its functional role in analytical workflows . Its deuterated form likely aids in distinguishing metabolite signals during LC-MS/MS analyses .
- Molecular Complexity: rac-Duloxetine-d3 oxalate has a larger molecular framework (C₂₀H₂₁NO₅S) compared to rac-Vestitone-D3, reflecting its origin as a deuterated analog of the serotonin-norepinephrine reuptake inhibitor (SNRI) duloxetine . rac-Milnacipran Acid HCl, a non-deuterated compound, serves as a synthetic intermediate for milnacipran, an antidepressant. Its lower molecular weight (227.69 g/mol) underscores its role as a precursor rather than an analytical tool .
Functional and Application-Based Differences
- Analytical Utility: rac-Vestitone-D3 and Rac O-Desmethyl Naproxen D3 are both tailored for QC and regulatory compliance (e.g., ANDA submissions). Deuterated analogs like these minimize interference from endogenous compounds in bioanalytical assays . rac-Duloxetine-d3 oxalate, produced by InvivoChem, is explicitly marketed for research applications, including isotopic tracing and pharmacokinetic studies .
Metabolic and Pharmacological Profiles :
- While direct comparative pharmacokinetic data are absent in the evidence, deuterated compounds generally exhibit slower hepatic metabolism due to the kinetic isotope effect. This property is leveraged in rac-Vestitone-D3 and rac-Duloxetine-d3 oxalate to prolong half-life or track metabolic pathways .
- rac-Milnacipran Acid HCl, lacking deuterium, is more susceptible to rapid enzymatic degradation, aligning with its role as a metabolite or synthetic intermediate rather than a stable tracer .
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